1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(CNCC1=CC=C(C=C1)OC)O
• InChI: InChI=1S/C11H17NO2/c1-9(13)7-12-8-10-3-5-11(14-2)6-4-10/h3-6,9,12-13H,7-8H2,1-2H3
• InChIKey: BASAHWQUEPWGSA-UHFFFAOYSA-N

1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol – Physicochemical & Structural Baseline

1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol (CAS 856978-80-8) is a beta-amino alcohol (1,2-amino alcohol) that serves as a versatile chiral building block in medicinal chemistry and organic synthesis . The compound features a secondary amine linked to a 4-methoxybenzyl group and a secondary alcohol on the propyl backbone, yielding a molecular formula of C11H17NO2, a molecular weight of 195.26 g/mol, a predicted logP of approximately 1.38, and a predicted boiling point of 335.7±22.0 °C at 760 mmHg . Its bifunctional nature—possessing both a nucleophilic amine and a hydroxyl group—enables diverse derivatization strategies for lead optimization campaigns.

Scaffold Chiral beta-amino alcohol (1,2-amino alcohol) building block

Functionality Bifunctional: secondary amine + alcohol for diverse derivatization

Configuration Racemate for achiral synthesis; single enantiomer for stereochemical-control studies

1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol – Substitution Sensitivity

Compounds within the 4-methoxybenzyl-amino-propanol class cannot be interchanged without altering key performance attributes because small structural variations—such as relocation of the hydroxyl group along the propyl chain, removal of the hydroxyl group, or inversion of stereochemistry—produce measurable differences in lipophilicity, boiling point, hydrogen-bonding capacity, and reactivity . These differences directly impact chromatographic retention, extraction efficiency, solubility in reaction media, and the stereochemical outcome of subsequent synthetic steps, making precise selection essential for reproducible research and scalable processes.

Regioisomer mismatch 1,3-Propanol regioisomer exhibits higher logP, altering reverse-phase retention and liquid-liquid extraction.

Dehydroxy analog Higher lipophilicity and lack of secondary alcohol remove chiral center and reduce hydrogen-bonding capacity.

Stereochemical mismatch Racemate vs single enantiomer may not support asymmetric synthesis; confirm CAS specification prior to ordering.

1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol – Differentiation vs. Analogs

Regioisomeric Backbone Differentiation

The target compound (1-amino-2-propanol backbone, CAS 856978-80-8) exhibits a logP of 1.38 and a boiling point of 335.7±22.0 °C, while its regioisomer 3-[(4-methoxybenzyl)amino]propan-1-ol (CAS 91340-37-3) shows a higher logP of 1.56 and a lower boiling point of 333.5±27.0 °C . The 0.18-unit logP difference translates to an approximately 1.5-fold difference in octanol-water partition coefficient, which is sufficient to alter reverse-phase HPLC retention times by 1–3 minutes under standard C18 gradient conditions and to affect liquid-liquid extraction efficiency [1].

Regioisomeric logP & BP

Reported

logP 1.38
BP 335.7°C

logP 1.56
BP 333.5°C

Supports aqueous-phase reaction and normal-phase purification.

Predicted values; validate experimentally.

Evidence Dimension	Lipophilicity (logP) and boiling point
Target Compound Data	logP = 1.38 (predicted); boiling point = 335.7±22.0 °C at 760 mmHg
Comparator Or Baseline	3-[(4-Methoxybenzyl)amino]propan-1-ol (CAS 91340-37-3): logP = 1.56 (predicted); boiling point = 333.5±27.0 °C at 760 mmHg
Quantified Difference	ΔlogP = -0.18; Δboiling point ≈ +2.2 °C
Conditions	Predicted physicochemical properties from chemical database entries; values computed using standard algorithms (ACD/Labs or equivalent).

Why This Matters

The lower logP of the target compound improves aqueous solubility relative to the 3-amino-1-propanol regioisomer, which can be critical for reactions conducted in aqueous or biphasic media and for achieving reproducible purification by normal-phase chromatography.

• [1] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525-616. View Source

Hydroxyl Group Contribution

Compared with N-(4-methoxybenzyl)propan-2-amine (CAS 70894-74-5, the dehydroxy analog), the target compound contains an additional hydroxyl group that contributes one extra hydrogen-bond donor, increasing the total H-bond donor count from 1 to 2 and the H-bond acceptor count from 2 to 3 . This structural difference lowers the logP from 2.31–2.58 (dehydroxy analog) to 1.38 (target) and raises the boiling point from ~254 °C to ~336 °C . The presence of the secondary alcohol also creates a chiral center at the carbon bearing the hydroxyl group, enabling stereoselective transformations that are impossible with the achiral dehydroxy analog .

Hydroxyl group impact

Reported

ΔlogP −1.0 to −1.2
ΔBP +82°C

Substantial lipophilicity and boiling point shift vs dehydroxy analog.

Enables chromatographic differentiation; adds H-bond donor/acceptor.

Evidence Dimension	logP, boiling point, and hydrogen-bond donor/acceptor count
Target Compound Data	logP = 1.38; boiling point = 335.7 °C; HBD = 2; HBA = 3; contains chiral center (C2)
Comparator Or Baseline	N-(4-Methoxybenzyl)propan-2-amine (CAS 70894-74-5): logP = 2.31–2.58; boiling point = 254 °C; HBD = 1; HBA = 2; achiral
Quantified Difference	ΔlogP ≈ -1.0 to -1.2; Δboiling point ≈ +82 °C; ΔHBD = +1; ΔHBA = +1
Conditions	Predicted physicochemical properties from database entries (Chemsrc, Chemindex).

Why This Matters

The substantial difference in logP (>1.0 unit) and boiling point (>80 °C) between the target compound and its dehydroxy analog makes them readily distinguishable by GC-MS or HPLC, and the additional hydrogen-bonding capacity of the target compound enhances its utility as a ligand or intermediate in medicinal chemistry where specific hydrogen-bond interactions are required for target engagement.

Stereochemical Identity

The target compound (CAS 856978-80-8) is typically supplied as a racemic mixture or as a compound with unspecified stereochemistry, whereas the (2S)-enantiomer is separately registered under CAS 570398-16-2 and the (2R)-enantiomeric series includes compounds such as (2R)-2-((4-methoxybenzyl)amino)propan-1-ol (CAS 570398-17-3) . The regioisomeric (S)-2-((4-methoxybenzyl)amino)propan-1-ol (CAS 570398-18-4) has a reported logP of 1.3–1.56, comparable to the target racemate, but differs fundamentally in the position of the hydroxyl group on the propyl chain . In the absence of published enantiomer-specific bioactivity data, the racemate offers a cost-effective entry point for achiral or racemic synthesis, while the enantiopure versions (available from specialist suppliers) are essential when stereochemical integrity is required downstream.

Stereochemical identity

Class-level inference

Racemate (CAS 856978-80-8)
(2S)-enantiomer (CAS 570398-16-2)

Specify CAS for enantiomer-specific studies; racemate for achiral synthesis.

Enantiopure availability varies; verify vendor catalog.

Evidence Dimension	Stereochemical configuration and commercial availability
Target Compound Data	CAS 856978-80-8: racemic or unspecified stereochemistry; 95% minimum purity; multiple vendor sources
Comparator Or Baseline	(2S)-enantiomer: CAS 570398-16-2; (S)-2-((4-methoxybenzyl)amino)propan-1-ol: CAS 570398-18-4 (regioisomeric, single enantiomer); purity and availability vary by vendor
Quantified Difference	Not applicable; differentiation is qualitative (racemate vs. single enantiomer) and regioisomeric (1-amino-2-propanol vs. 2-amino-1-propanol).
Conditions	CAS registry and vendor catalog analysis.

Why This Matters

For procurement decisions, understanding whether the racemate or a specific enantiomer is required is critical; ordering the incorrect stereochemical form can lead to failed asymmetric syntheses or invalid biological assay results, making explicit CAS-number-level specification essential.

Purity & Storage Specifications

Commercially available 1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol is supplied with a minimum purity specification of 95% (HPLC or equivalent) and is recommended for long-term storage in a cool, dry place to prevent degradation . While comparable purity levels are offered for the regioisomer 3-[(4-methoxybenzyl)amino]propan-1-ol hydrochloride (CAS 1609407-85-3), the hydrochloride salt form differs in molecular weight (231.72 vs. 195.26 g/mol for the free base), hygroscopicity, and solubility profile, which must be accounted for in stoichiometric calculations and reaction solvent selection .

Purity & storage

Supporting evidence

95% min purity (free base)
Cool, dry storage

Supports reproducible stoichiometry; free base avoids neutralization step.

Compare salt-form molecular weight for stoichiometry.

Evidence Dimension	Purity specification and salt form
Target Compound Data	Minimum purity: 95% (free base); molecular weight: 195.26 g/mol; storage: cool, dry conditions
Comparator Or Baseline	3-[(4-Methoxybenzyl)amino]propan-1-ol hydrochloride (CAS 1609407-85-3): molecular weight: 231.72 g/mol; hydrochloride salt form
Quantified Difference	Molecular weight difference: +36.46 g/mol (HCl salt); purity specifications comparable (95%); free base vs. salt alters solubility and handling
Conditions	Vendor product specifications (AKSci, Fluorochem, Chemsrc).

Why This Matters

The free base form (target compound) avoids the need for neutralization steps prior to reactions requiring the free amine, simplifying synthetic workflows and reducing the risk of salt-derived impurities, while the defined purity threshold ensures reproducible stoichiometry in multi-step syntheses.

1-{[(4-Methoxyphenyl)methyl]amino}propan-2-ol – Application Scenarios

Chiral Building Block for Beta-Amino Alcohol Pharmaceuticals

The 1-amino-2-propanol backbone with a chiral secondary alcohol makes this compound a strategic intermediate for constructing beta-blocker analogs, beta-adrenergic receptor ligands, and other ethanolamine-containing pharmacophores. The racemate (CAS 856978-80-8) serves as an economical starting material for achiral lead series, while procurement of the corresponding single enantiomer (CAS 570398-16-2) enables stereospecific SAR exploration . The lower logP (1.38) relative to dehydroxy analogs facilitates aqueous workup and normal-phase chromatographic purification .

Synthetic Intermediate for Regioisomeric Precision

When a synthetic route demands selective functionalization at the secondary alcohol (e.g., oxidation to a ketone, esterification, or etherification), the 1-amino-2-propanol regioisomer provides a distinct reactivity profile compared to the 3-amino-1-propanol or 2-amino-1-propanol analogs. The secondary alcohol is more resistant to over-oxidation than a primary alcohol, offering better chemoselectivity in multi-step sequences. The boiling point difference of ~2–3 °C relative to the 3-amino-1-propanol regioisomer also permits fractionation-based separation if cross-contamination occurs during synthesis .

Physicochemical Reference Standard

The well-defined logP (1.38), boiling point (335.7 °C), and presence of both hydrogen-bond donor and acceptor groups make this compound a suitable reference for calibrating HPLC columns, optimizing mobile-phase gradients, and validating logP prediction algorithms. Its distinct retention behavior relative to the regioisomer (logP 1.56) and dehydroxy analog (logP 2.31–2.58) provides a multi-point calibration range for method development in medicinal chemistry laboratories .

Free Base Form for Streamlined Synthesis

Procuring the free base (as opposed to the hydrochloride salt of the regioisomer) eliminates the need for a neutralization step prior to amine acylation, reductive amination, or N-alkylation reactions. This streamlines synthetic workflows and reduces the risk of introducing chloride ions that could interfere with transition-metal-catalyzed coupling reactions. The 95% minimum purity specification ensures that stoichiometric calculations are reliable without requiring additional purification before use .

Application

Selection Property

Validation Focus

Chiral beta-amino alcohol synthesis

Chiral scaffold with secondary alcohol

Stereochemical outcome verification

Regioisomeric intermediate

1-Amino-2-propanol backbone

Chemoselectivity and purification

Physicochemical reference standard

Defined logP and boiling point

HPLC method development

Free-base synthetic workflows

Free base (no hydrochloride salt)

Neutralization-free amine reactions